

6-Dimethylaminonicotinamide: A Technical Guide to its Biological Function and Therapeutic Potential

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 6-Dimethylaminonicotinamide

CAS No.: 36507-21-8

Cat. No.: B1208849

[Get Quote](#)

This guide provides an in-depth exploration of **6-Dimethylaminonicotinamide** (6-DMANA), a nicotinamide derivative with significant potential in cellular and molecular research, particularly in the field of oncology. As a synthetic analog of nicotinamide (a form of vitamin B3), 6-DMANA is poised to interact with a variety of critical cellular pathways, offering researchers a tool to probe and modulate fundamental biological processes. This document will delve into its presumed mechanisms of action, its multifaceted biological functions, and provide technical insights for its application in a research setting.

Introduction to Nicotinamide Analogs and their Significance

Nicotinamide and its derivatives are at the heart of cellular metabolism and signaling. They are precursors to the essential coenzyme nicotinamide adenine dinucleotide (NAD⁺), which plays a pivotal role in cellular energy metabolism. Beyond its function in ATP production, NAD⁺ is a critical substrate for several enzyme families, including sirtuins and poly (ADP-ribose)

polymerases (PARPs), which are central to DNA repair, gene expression, and stress responses.[1]

The modification of the nicotinamide structure, as seen in 6-DMANA, can lead to compounds that act as modulators or inhibitors of these key enzymatic processes. Such analogs are invaluable tools in dissecting complex cellular pathways and hold promise as therapeutic agents, particularly in cancer, where metabolic and signaling pathways are often dysregulated. [1]

Postulated Mechanism of Action: Insights from Related Compounds


While direct studies on **6-Dimethylaminonicotinamide** are emerging, its biological functions can be largely inferred from its close structural analog, 6-Aminonicotinamide (6-AN). The primary mechanism of action for 6-AN is the competitive inhibition of Glucose-6-Phosphate Dehydrogenase (G6PD), the rate-limiting enzyme of the Pentose Phosphate Pathway (PPP).[2] This inhibition sets off a cascade of cellular events with significant consequences for cell fate.

Inhibition of the Pentose Phosphate Pathway

The PPP is a crucial metabolic pathway that runs parallel to glycolysis. Its primary functions are the production of NADPH and the synthesis of pentose sugars, which are precursors for nucleotide biosynthesis. By inhibiting G6PD, 6-DMANA is expected to disrupt these vital functions.[2]

- **Depletion of NADPH:** NADPH is the primary cellular reductant, essential for maintaining a reduced intracellular environment and protecting against oxidative stress. Its depletion impairs the regeneration of reduced glutathione (GSH), a key antioxidant, rendering cells vulnerable to damage from reactive oxygen species (ROS).[2]
- **Induction of Oxidative and Endoplasmic Reticulum (ER) Stress:** The accumulation of ROS due to NADPH depletion leads to oxidative stress, which can damage cellular components, including lipids, proteins, and DNA. This can further trigger stress in the endoplasmic reticulum, a critical organelle for protein folding.[2]

- Apoptosis Induction: The culmination of increased oxidative stress, ER stress, and disruption of cellular redox balance is the activation of programmed cell death, or apoptosis.[2]



[Click to download full resolution via product page](#)

Caption: Inhibition of the Pentose Phosphate Pathway by 6-DMANA.

Sensitization to DNA Damaging Agents


A key therapeutic application of nicotinamide analogs is their ability to sensitize cancer cells to DNA-damaging agents like cisplatin. Research on 6-AN has shown that it can increase the cellular accumulation of cisplatin and the formation of platinum-DNA adducts.[3] This effect is attributed to the metabolic conversion of 6-AN to 6-aminonicotinamide adenine dinucleotide (6ANAD⁺), which appears to interfere with cellular mechanisms that would otherwise efflux the drug.[3] It is highly probable that 6-DMANA undergoes a similar metabolic activation and can potentiate the effects of DNA cross-linking agents.

Broader Biological Functions and Therapeutic Implications

The impact of 6-DMANA likely extends beyond PPP inhibition due to its structural similarity to nicotinamide, a key regulator of PARPs and sirtuins.

Modulation of PARP Activity

Poly (ADP-ribose) polymerases are a family of enzymes crucial for DNA repair.[4] PARP inhibitors have emerged as a significant class of anticancer agents, particularly for tumors with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations.[5][6] Nicotinamide itself is a known inhibitor of PARP.[1] Therefore, 6-DMANA is a candidate for PARP inhibition, which would prevent the repair of DNA single-strand breaks. When these unrepaired breaks are encountered during DNA replication, they can lead to double-strand breaks, which are lethal to cancer cells with compromised homologous recombination repair.[4]



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. The Role of Nicotinamide in Cancer Chemoprevention and Therapy - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30111111/)]
- 2. [pdf.benchchem.com](https://pdf.benchchem.com/6-dimethylaminonicotinamide-a-technical-guide-to-its-biological-function-and-therapeutic-potential.pdf) [[pdf.benchchem.com](https://pdf.benchchem.com/6-dimethylaminonicotinamide-a-technical-guide-to-its-biological-function-and-therapeutic-potential.pdf)]
- 3. 6-Aminonicotinamide sensitizes human tumor cell lines to cisplatin - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30111111/)]
- 4. [m.youtube.com](https://m.youtube.com/watch?v=6dMjLmKjYk4) [[m.youtube.com](https://m.youtube.com/watch?v=6dMjLmKjYk4)]
- 5. Inhibitors targeting CDK4/6, PARP and PI3K in breast cancer: a review - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30111111/)]
- 6. BMN 673, a novel and highly potent PARP1/2 inhibitor for the treatment of human cancers with DNA repair deficiency - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/30111111/)]
- To cite this document: BenchChem. [6-Dimethylaminonicotinamide: A Technical Guide to its Biological Function and Therapeutic Potential]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1208849/docs#6-dimethylaminonicotinamide-a-technical-guide-to-its-biological-function-and-therapeutic-potential>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check